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Compound of Interest

Compound Name: 2-Acetyl-5-methylpyridine

Cat. No.: B1317126

For researchers and professionals in drug development, the timely procurement of key
chemical intermediates is critical. 2-Acetyl-5-methylpyridine, a versatile heterocyclic building
block, is integral to the synthesis of various pharmaceutical compounds. This guide provides an
in-depth overview of its commercial availability, key suppliers, and common synthetic routes.

Chemical and Physical Properties

2-Acetyl-5-methylpyridine is a pale-yellow oil.[1] It is primarily used as an intermediate in the
synthesis of pharmaceuticals, such as nicotinic acid derivatives, and in the development of
agrochemicals like herbicides and insecticides.[2] Its chemical structure allows for further
modifications, making it a valuable component in the research and development of new organic
compounds.[2]

Property Value

CAS Number 36357-38-7

Molecular Formula CsHaNO

Molecular Weight 135.17 g/mol

Boiling Point 55-56°C (Oil Pump)[2]
Storage Temperature -20°C[2]
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Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer 2-Acetyl-5-methylpyridine in different grades and
quantities, catering to both research and industrial needs. The following table summarizes the
offerings from several key suppliers.

. . Available
Supplier Purity . Notes
Quantities

For professional
Aladdin Scientific min 97% 1 gram research and

industrial use only.[3]

_ _ Lead time of 10-20

MySkinRecipes 97% 250mg, 1g

days.[2]

Lists multiple
ChemicalBook 98%, 99%+ g to kg scale suppliers with varying

purities and pricing.[1]

Offers factory-direct
o ) ) ) Bulk and custom o )
Pipzine Chemicals High Purity pricing and technical
orders
support.[4]

Provides detailed
SciSupplies 97.0% 25¢g safety and handling
information.[5]

Lists the compound
2a biotech Not specified Not specified under their product
catalog.[6]

Procurement Workflow

The process of acquiring 2-Acetyl-5-methylpyridine for research or development purposes
typically follows a standardized workflow, from initial supplier identification to final delivery and
quality control.
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Identify Potential Suppliers

:

Request Quotes and Specifications

:
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Place Purchase Order

:

Receive and Log Shipment

:

Quality Control Analysis

:

Release for Use

Click to download full resolution via product page

Procurement workflow for 2-Acetyl-5-methylpyridine.

Experimental Protocols: Synthesis of 2-Acetyl-5-
methylpyridine

The primary method for synthesizing 2-Acetyl-5-methylpyridine involves the acetylation of a

2-methylpyridine precursor.[4]
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Method 1: Acetylation of 2-Methylpyridine

This common method utilizes an acetylation reagent, such as acetyl chloride or acetic
anhydride, in the presence of a suitable catalyst.

o Starting Material: 2-methylpyridine
o Reagents: Acetyl chloride or acetic anhydride

o Catalyst: A Lewis acid, for instance, anhydrous aluminum trichloride, can be used to increase

the reaction rate.[4]

The general procedure involves the reaction of 2-picoline (2-methylpyridine) with lithium,
followed by treatment with acetic anhydride to achieve acetylation.[1]

Synthesis Pathway

2-Methylpyridine (2-Picoline) Acetylation Reagent (e.g., Acetic Anhydride) Catalyst (e.g., Lewis Acid)
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2-Acetyl-5-methylpyridine
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General synthesis pathway for 2-Acetyl-5-methylpyridine.

Method 2: Multi-step Synthesis from Related Pyridine Compounds

An alternative approach involves using other pyridine-containing compounds as starting
materials. This multi-step process requires careful control of reaction conditions to achieve the
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desired product. The steps may include substitution, oxidation, reduction, and acylation
reactions to gradually modify the starting material and introduce the necessary functional
groups to yield high-purity 2-Acetyl-5-methylpyridine.[4]

For professionals in drug development and research, understanding the commercial landscape
and synthetic accessibility of key intermediates like 2-Acetyl-5-methylpyridine is crucial for
efficient project planning and execution. The information provided in this guide serves as a
foundational resource for sourcing and utilizing this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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